Cas no 2228227-28-7 (1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol
• CAS No: 2228227-28-7
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 6381602
• PubChem ID: 165653098
• Update Time: 2025-05-20

1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol
• EN300-1938540
• 1-[1-(3-bromo-2,4-dimethylphenyl)cyclopropyl]ethan-1-ol
• 2228227-28-7

• Inchi： 1S/C13H17BrO/c1-8-4-5-11(9(2)12(8)14)13(6-7-13)10(3)15/h4-5,10,15H,6-7H2,1-3H3
• InChI Key： FEMWFKZHYSNVSU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol

Introduction to 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol (CAS No: 2228227-28-7)

1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and molecular formula, represents a promising candidate for further exploration in drug discovery and development. The presence of both bromine and methyl substituents on the phenyl ring, coupled with a cyclopropyl side chain, contributes to its distinct physicochemical properties, making it an intriguing subject for synthetic modifications and biological evaluations.

The chemical entity CAS No: 2228227-28-7 provides a standardized identifier for this molecule, facilitating its recognition in academic literature, patent filings, and commercial product listings. The synthesis of such complex aromatic heterocycles often involves multi-step reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques in organic synthesis, including cross-coupling reactions and transition metal catalysis, are frequently employed to construct the desired molecular framework efficiently.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol with greater accuracy. Molecular docking studies have suggested potential interactions with various biological targets, including enzymes and receptors implicated in therapeutic pathways. These virtual screening approaches have accelerated the identification of lead compounds for further experimental validation.

In the context of drug discovery, the structural features of this compound make it a valuable scaffold for designing novel therapeutic agents. The bromine atom serves as a versatile handle for further functionalization via palladium-catalyzed reactions, such as Suzuki or Heck couplings, which can introduce additional aromatic or heteroaromatic moieties. Similarly, the cyclopropyl group is known to enhance metabolic stability and binding affinity in certain pharmacophores.

Current research endeavors are focused on exploring the pharmacological profile of derivatives derived from 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol. Preclinical studies have begun to investigate its potential effects on pathways relevant to inflammation, pain management, and neurodegeneration. The dimethylphenyl moiety is particularly noteworthy for its ability to modulate receptor activity through steric and electronic effects.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical manufacturing. Efforts are underway to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing, offering improved scalability and reproducibility.

Industrial applications of CAS No: 2228227-28-7 are being explored in partnership with pharmaceutical companies seeking novel intermediates for their drug candidates. The compound’s unique structural motif provides opportunities for developing treatments against emerging diseases or addressing unmet medical needs. Collaborative initiatives between academic researchers and industry scientists are essential for translating laboratory findings into viable therapeutic solutions.

The future direction of research on this molecule may include exploring its role in combination therapies or as a prodrug precursor. By leveraging its structural flexibility, chemists can design derivatives with enhanced pharmacokinetic properties or targeted delivery systems. Nanotechnology-based approaches could further enhance the bioavailability of compounds derived from 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol, opening new avenues for treatment modalities.

In conclusion,1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-ol represents a significant advancement in medicinal chemistry with broad implications for drug development. Its unique structural attributes and promising biological activities position it as a cornerstone compound for future research initiatives. As methodologies in synthetic chemistry and computational biology continue to evolve,CAS No: 2228227-28-7 will undoubtedly play a pivotal role in shaping the next generation of therapeutic agents.